6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H17FN4OS
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 6-[1-(4-fluorophenoxy)ethyl]-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17FN4OS/c1-12-5-3-4-6-14(12)11-17-21-22-19-24(17)23-18(26-19)13(2)25-16-9-7-15(20)8-10-16/h3-10,13H,11H2,1-2H3
• InChI Key: PFWIWQMOHQTREH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C(C)OC4=CC=C(C=C4)F

Description

6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FETTD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls, leading to the disruption of bacterial growth.
Biochemical and Physiological Effects:
6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induces the production of reactive oxygen species, leading to oxidative stress and apoptosis in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. In vivo studies have shown that 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has neuroprotective effects, reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations, including its low solubility in aqueous solutions, which can make it challenging to administer in vivo. Additionally, 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not yet been extensively studied in clinical trials, limiting its potential use as a drug.

Future Directions

There are several future directions for the study of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Further research is needed to fully understand its mechanism of action and potential use as an anti-cancer agent. Additionally, the antimicrobial activity of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole warrants further investigation, particularly in the context of multidrug-resistant bacterial infections. Furthermore, the neuroprotective effects of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suggest its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Overall, 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole shows promise as a versatile compound with potential applications in various fields of research.

Synthesis Methods

The synthesis of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluorophenol, 2-methylbenzylamine, and 4-bromoethylphenyl sulfide in the presence of a palladium catalyst. The reaction proceeds through a series of steps, including N-alkylation, Suzuki coupling, and cyclization, resulting in the formation of 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-cancer agent, as it exhibits cytotoxicity against cancer cells. Additionally, 6-[1-(4-Fluorophenoxy)ethyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its antimicrobial activity against various bacteria and fungi. It has also been studied for its potential use in the treatment of neurological disorders, as it has been shown to have neuroprotective effects.